Cas no 50615-40-2 (9-(2-Chloropropyl) Tenefovir)

• Product Name: 9-(2-Chloropropyl) Tenefovir
• CAS No: 50615-40-2
• MF: C₈H₁₀ClN₅
• MW: 211.651499271393
• CID: 4738276
• Update Time: 2025-07-27

9-(2-Chloropropyl) Tenefovir Chemical and Physical Properties

Names and Identifiers

• 9H-Purin-6-amine, 9-(2-chloropropyl)-
• 9-?(2-?Chloropropyl) Tenefovir
• Tenofovir Impurity 175
• 9-(2-Chloropropyl) Tenefovir

• Inchi： 1S/C8H10ClN5/c1-5(9)2-14-4-13-6-7(10)11-3-12-8(6)14/h3-5H,2H2,1H3,(H2,10,11,12)
• InChI Key： HYYAIEMRJMLHNS-UHFFFAOYSA-N
• SMILES： N1C2C(=NC=NC=2N)N(CC(Cl)C)C=1

Experimental Properties

• Density: 1.57±0.1 g/cm3(Predicted)
• Boiling Point: 420.2±55.0 °C(Predicted)
• pka: 4.14±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines 6-aminopurines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives 6-aminopurines

Additional information on 9-(2-Chloropropyl) Tenefovir

9-(2-Chloropropyl) Tenefovir: A Comprehensive Overview

9-(2-Chloropropyl) Tenefovir, identified by the CAS number 50615-40-2, is a compound of significant interest in the field of pharmaceutical chemistry. This compound is a derivative of tenofovir, a well-known nucleotide analog used in the treatment of viral infections, particularly HIV and hepatitis B. The substitution at the 9-position with a 2-chloropropyl group introduces unique chemical and pharmacological properties that make this compound a promising candidate for further research and potential therapeutic applications.

The structural modification of tenofovir by introducing a chlorinated alkyl group at the 9-position is designed to enhance its pharmacokinetic profile. Recent studies have shown that such modifications can improve the compound's bioavailability, stability, and ability to penetrate cellular membranes. These properties are crucial for developing effective antiviral agents, as they ensure that the drug can reach its target site in sufficient concentrations to inhibit viral replication.

One of the key areas of research on 9-(2-Chloropropyl) Tenefovir involves its antiviral activity against various strains of HIV and hepatitis B virus (HBV). Preclinical studies have demonstrated that this compound exhibits potent inhibitory effects on viral replication, comparable to or even surpassing those of existing drugs in clinical use. The mechanism of action involves the inhibition of viral reverse transcriptase and DNA polymerase enzymes, which are essential for viral genome replication.

In addition to its antiviral activity, 9-(2-Chloropropyl) Tenefovir has been studied for its potential to reduce toxicity and side effects associated with long-term use of antiviral therapies. Traditional tenofovir-based drugs are known to cause nephrotoxicity and bone mineral density loss in some patients. The chlorinated propyl substitution may mitigate these adverse effects by altering the compound's metabolic pathways or reducing its accumulation in non-target tissues.

The synthesis of 9-(2-Chloropropyl) Tenefovir involves a multi-step process that includes nucleophilic substitution and phosphorylation reactions. Researchers have optimized these steps to achieve high yields and purity levels, ensuring that the compound is suitable for preclinical and clinical testing. Advanced analytical techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry have been employed to characterize the compound's structure and confirm its identity.

Recent advancements in computational chemistry have also contributed to our understanding of 9-(2-Chloropropyl) Tenefovir's properties. Molecular modeling studies have provided insights into the compound's interactions with viral enzymes, as well as its potential for drug resistance. These findings are critical for designing next-generation antiviral agents that can overcome emerging resistance mutations in viral populations.

In terms of clinical development, 9-(2-Chloropropyl) Tenefovir is currently in preclinical stages, with ongoing studies focusing on its safety profile, pharmacokinetics, and efficacy in animal models. If successful, this compound could potentially enter clinical trials within the next few years, offering a new option for patients with chronic viral infections.

In conclusion, 9-(2-Chloropropyl) Tenefovir, CAS No. 50615-40-2, represents a significant advancement in antiviral drug development. Its unique chemical structure, enhanced pharmacokinetic properties, and promising antiviral activity make it a compelling candidate for further research. As scientific understanding of this compound continues to grow, it holds the potential to contribute significantly to the fight against HIV and hepatitis B virus infections.